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Compound of Interest

Ethyl
Compound Name:
(ethoxymethylene)cyanoacetate

Cat. No.: B148315

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Ethyl
(ethoxymethylene)cyanoacetate, a versatile reagent in organic synthesis. This document
covers its common synonyms, physicochemical properties, and its pivotal role as a building
block in the synthesis of a wide array of heterocyclic compounds with significant applications in
the pharmaceutical industry.

Common Synonyms and ldentifiers

Ethyl (ethoxymethylene)cyanoacetate is known by a variety of names in chemical literature.
A comprehensive list of its common synonyms and identifiers is provided below for easy
reference.
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Identifier Type

Identifier

Systematic Name

Ethyl (E)-2-cyano-3-ethoxyacrylate

IUPAC Name Ethyl (2Z)-2-cyano-3-ethoxyprop-2-enoate[1]
CAS Number 94-05-3[1][2][3]

EINECS Number 202-299-5[3]

PubChem CID 1715183[4]

Molecular Formula

C8H11NO3[1][2]

Common Synonyms

Ethyl 2-cyano-3-ethoxyacrylate[2][3][5]

2-Cyano-3-ethoxyacrylic acid ethyl ester[5]

Ethyl 3-ethoxy-2-cyanoacrylate[2][3]

(E)-Ethyl 2-cyano-3-ethoxyacrylate[3]

EMCAE[2]

Ethoxy Methylene Cyanoacetic Acid Ethyl
Ester[2]

Ethyl cyano(ethoxymethylene)acetate[2][3]

Physicochemical and Spectroscopic Data

A summary of the key physicochemical and spectroscopic data for Ethyl

(ethoxymethylene)cyanoacetate is presented in the tables below. This information is crucial

for its handling, characterization, and use in chemical reactions.

Physicochemical Properties
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Property Value Reference

White to light yellow crystalline

Appearance <olid [3]
Molecular Weight 169.18 g/mol [3]
Melting Point 49-51 °C [3]
Boiling Point 190-191 °C at 30 mmHg [3]
Flash Point >230 °F (>110 °C) [3]

Soluble in ethanol, acetone,
Solubility and chloroform. Limited [6]

solubility in water.

Density ~1.12 g/cm?3 [6]

Spectroscopic Data

Spectroscopy Data Reference

Spectra available in various
1H NMR [7]
databases.

Data available in chemical
13C NMR [4]
databases.

Characteristic peaks for C=N,

Infrared (IR) C=0, and C=C bonds

Molecular ion peak and
Mass Spectrometry fragmentation pattern [4]
available.

Synthetic Applications in Heterocyclic Chemistry

Ethyl (ethoxymethylene)cyanoacetate is a key precursor for the synthesis of a diverse range
of heterocyclic compounds, many of which are scaffolds for medicinally important molecules.
Its electrophilic nature at the ethoxymethylene carbon and the presence of multiple functional
groups make it a versatile reagent for cyclization reactions.
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Synthesis of Pyrazole Derivatives

One of the most significant applications of Ethyl (ethoxymethylene)cyanoacetate is in the
synthesis of pyrazole derivatives. The reaction with hydrazine and its derivatives provides a
straightforward route to 3-aminopyrazole-4-carboxylates, which are important intermediates in
the synthesis of various pharmaceuticals, including the xanthine oxidase inhibitor, Allopurinol.

Ethyl +
(ethoxymethylene)cyanoacetate

|—> Ethyl 3-aminopyrazole-4-carboxylate | +

. m )
Hydrazine Hydrate

Formamide

Allopurinol

Click to download full resolution via product page

Synthetic pathway to Allopurinol.

Synthesis of Pyrimidine Derivatives

Ethyl (ethoxymethylene)cyanoacetate is also utilized in the synthesis of pyrimidine
derivatives. By reacting with amidines or urea derivatives, it can be used to construct the
pyrimidine ring system, which is a core structure in many biologically active compounds,
including antiviral and anticancer agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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